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Compound of Interest

Compound Name:
N,N-Dimethylformamide

dineopentyl acetal

Cat. No.: B1217958 Get Quote

Essential Safety and Handling Guide for N,N-
Dimethylformamide dineopentyl acetal
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with N,N-Dimethylformamide
dineopentyl acetal (CAS No: 4909-78-8). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Chemical Identity:

Name: N,N-Dimethylformamide dineopentyl acetal

Synonyms: 1,1-Dineopentyloxytrimethylamine

Molecular Formula: C₁₃H₂₉NO₂

Molecular Weight: 231.38 g/mol
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N,N-Dimethylformamide dineopentyl acetal is classified as a flammable liquid and vapor that

can cause skin and eye irritation, and may lead to respiratory irritation. Proper selection and

use of PPE are the primary defense against exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Wear chemical safety goggles

meeting standards like OSHA

29 CFR 1910.133 or EU

EN166. A face shield may be

required for splash hazards.

Protects against splashes and

vapors which can cause

serious eye irritation.

Skin and Body Protection

Wear a chemical-resistant lab

coat, long pants, and closed-

toe shoes. For extensive

handling, flame-retardant

antistatic protective clothing is

advised.

Prevents skin contact and

protects from flammability

hazards.

Hand Protection

Caution: Specific glove

breakthrough time data for

N,N-Dimethylformamide

dineopentyl acetal is not

available. Data for the related

solvent, N,N-

Dimethylformamide (DMF), is

conflicting and should be used

as a guide only. On-site testing

is critical. Based on data for

DMF, Butyl or Viton gloves are

generally recommended over

Latex or Nitrile for prolonged

contact. Double gloving can

provide additional protection.

Immediately remove and

dispose of gloves if they

become contaminated.

DMF is readily absorbed

through the skin. While some

sources suggest Latex is

adequate for DMF, others

indicate poor resistance for

both Latex and Nitrile. Butyl

rubber generally offers better

protection against a wide

range of chemicals.

Respiratory Protection Use is required when vapors or

aerosols are generated, or if

handling outside of a fume

hood. A respirator with a Type

Protects against inhalation of

vapors, which may cause

respiratory irritation.
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ABEK (EN 14387) filter is

recommended.

Operational Plan: Step-by-Step Handling Procedure
Safe handling requires a controlled environment and strict adherence to established protocols.

This substance is moisture-sensitive and incompatible with strong oxidizing agents.

Workflow for Handling N,N-Dimethylformamide dineopentyl acetal
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Preparation

Handling

Cleanup & Storage

Disposal

1. Don PPE
(Goggles, Lab Coat, Gloves)

2. Verify Fume Hood
Functionality

3. Set Up Equipment
(Ground/Bond Containers)

4. Dispense Chemical
Inside Hood

Proceed to Handling

5. Tightly Seal Container
After Use

6. Decontaminate
Work Area

Proceed to Cleanup

7. Store in Cool, Dry,
Well-Ventilated Area

8. Dispose of
Contaminated Gloves

Proceed to Disposal

9. Segregate Chemical Waste
(Labeled, Closed Container)

10. Arrange for
Hazardous Waste Pickup

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of N,N-Dimethylformamide dineopentyl
acetal.

Preparation:

Put on all required PPE as specified in the table above.

Ensure the chemical fume hood is functioning correctly. All handling of this chemical

should occur within a fume hood.

Set up all necessary apparatus, ensuring that the container and receiving equipment are

properly grounded and bonded to prevent static discharge. Use only non-sparking tools.

Handling:

Carefully dispense the required amount of the chemical, avoiding splashes and the

generation of aerosols.

Keep the container tightly closed when not in use to prevent exposure to moisture and

atmospheric contaminants.

Keep away from all sources of ignition, including heat, sparks, open flames, and hot

surfaces.

Post-Handling & Storage:

After use, decontaminate the work surface.

Store the chemical in its original, tightly sealed container in a cool, dry, and well-ventilated

area designated for flammable liquids.

Disposal Plan
Chemical waste must be managed in accordance with institutional, local, and national

regulations.

Waste Collection:
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Collect all waste containing N,N-Dimethylformamide dineopentyl acetal, including

contaminated consumables like gloves and paper towels, in a dedicated, properly labeled

hazardous waste container.

The container must be kept tightly closed and stored in a well-ventilated area, away from

incompatible materials.

Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"N,N-Dimethylformamide dineopentyl acetal".

Include the start date of waste accumulation.

Disposal Request:

Do not dispose of this chemical down the drain.

Arrange

To cite this document: BenchChem. [Personal protective equipment for handling N,N-
Dimethylformamide dineopentyl acetal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217958#personal-protective-equipment-for-
handling-n-n-dimethylformamide-dineopentyl-acetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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